Cas no 76693-81-7 (1-Hexanol, 2-amino-5-methyl-, (S)-)

• Product Name: 1-Hexanol, 2-amino-5-methyl-, (S)-
• CAS No: 76693-81-7
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 537387
• PubChem ID: 58308151
• Update Time: 2025-04-19

1-Hexanol, 2-amino-5-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 2-amino-5-methyl-, (S)-
• (2S)-2-amino-5-methylhexan-1-ol
• DTXSID00729082
• 76693-81-7
• SCHEMBL10211187

• Inchi： 1S/C7H17NO/c1-6(2)3-4-7(8)5-9/h6-7,9H,3-5,8H2,1-2H3/t7-/m0/s1
• InChI Key： JTQATQDZVQUMNK-ZETCQYMHSA-N
• SMILES： OC[C@H](CCC(C)C)N

Computed Properties

• Exact Mass: 131.13111
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25